3-[1-[(2-Methylpropan-2-yl)oxycarbonylamino]cyclopentyl]prop-2-ynoic acid

• IUPAC Name: 3-[1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopentyl]prop-2-ynoic acid
• InChI: InChI=1S/C13H19NO4/c1-12(2,3)18-11(17)14-13(7-4-5-8-13)9-6-10(15)16/h4-5,7-8H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key: HJXDHEQEEPVQEN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1(CCCC1)C#CC(=O)O
• Molecular Formula: C13H19NO4
• Molecular Weight: 253.29 g/mol
• CAS No.: 2305255-33-6

Description

3-[1-[(2-Methylpropan-2-yl)oxycarbonylamino]cyclopentyl]prop-2-ynoic acid is a compound that is commonly known as telcagepant. It is a small molecule antagonist of calcitonin gene-related peptide (CGRP) receptor, which is a promising therapeutic target for the treatment of migraine. Telcagepant has been extensively studied for its potential as a migraine treatment, and its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, as well as future directions are of great interest to researchers in the field.

Scientific Research Applications

Synthesis Techniques and Chemical Transformations

Efficient Synthesis Methods : Research into efficient synthesis methods for complex organic compounds is crucial for advancing chemical science. For example, the work by Trifunović et al. (2010) on the synthesis of N-substituted 1,3-oxazinan-2-ones presents an efficient, one-pot reaction method that could inform approaches to synthesizing similarly complex molecules (Trifunović et al., 2010).

Host-Guest Chemistry : The study of host-guest complexation, as explored by Kean et al. (1999), provides insights into how complex molecules interact with each other. This research can inform the development of novel drug delivery systems or materials science applications (Kean et al., 1999).

Chemical Rearrangements : The work on sulfuric acid-promoted rearrangement of 3-(N-acylamino)-substituted caran-4-one oximes by Agafontsev and Tkachev (2005) highlights the potential for chemical rearrangements in synthesizing novel compounds. Such research can be foundational for understanding the reactivity and transformation possibilities of complex organic molecules (Agafontsev & Tkachev, 2005).

Potential Applications in Material Science and Drug Development

Catalysis and Reaction Innovation : Studies like those by Bacchi et al. (2002) on palladium-catalyzed oxidative carbonylation demonstrate the importance of catalysis in organic synthesis. Such techniques could be applicable in creating building blocks for pharmaceuticals or materials (Bacchi et al., 2002).

Ring-Opening Reactions : The research on Lewis acid-catalyzed ring-opening of activated cyclopropanes by Lifchits and Charette (2008) offers insights into making complex organic molecules more accessible. This approach could be useful in synthesizing cyclic compounds with potential biological activity (Lifchits & Charette, 2008).